Cas no 53598-93-9 ( )

  structure
  structure
Product Name: 
CAS No:53598-93-9
MF:C11H13NOS
MW:207.292021512985
CID:938809
PubChem ID:326887
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-4-(phenylsulfanylmethyl)azetidin-2-one
    • 4-methyl-4-phenylsulfanylmethyl-azetidin-2-one
    • AC1L6ZBP
    • cid_326887
    • NSC299233
    • 4-methyl-4-[(phenylthio)methyl]-2-azetidinone
    • 4-methyl-4-[(phenylthio)methyl]azetidin-2-one
    • BDBM97181
    • CHEMBL2145430
    • MLS003115736
    • DTXSID40316091
    • 53598-93-9
    • SMR001831307
    • DS-015263
    • NSC-299233
    •  
    • Inchi: 1S/C11H13NOS/c1-11(7-10(13)12-11)8-14-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3,(H,12,13)
    • InChI Key: HWNBODVECSTPNY-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)CC1(C)CC(N1)=O

Computed Properties

  • Exact Mass: 207.07189
  • Monoisotopic Mass: 207.072
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Density: 1.19
  • Boiling Point: 400.8°C at 760 mmHg
  • Flash Point: 196.2°C
  • Refractive Index: 1.606
  • PSA: 29.1
  • LogP: 2.38610
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